2-(4-Isopropylphenoxy)propan-1-amine
Description
2-(4-Isopropylphenoxy)propan-1-amine is a compound with the molecular formula C12H19NO. It has a molecular weight of 193.29 . It is also known by its IUPAC name, 2-[4-(propan-2-yl)phenoxy]propan-1-amine .
Synthesis Analysis
The synthesis of similar compounds has been reported using transaminases (TAs), which offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones .Molecular Structure Analysis
The molecular structure of 2-(4-Isopropylphenoxy)propan-1-amine can be deduced from its IUPAC name. It consists of a propan-1-amine group attached to a 4-isopropylphenoxy group .Chemical Reactions Analysis
Amines, such as 2-(4-Isopropylphenoxy)propan-1-amine, are known to be good nucleophiles and can react with many electrophilic functional groups . They can also form imines when they react with aldehydes or ketones .Scientific Research Applications
Pharmaceutical Synthesis
2-(4-Isopropylphenoxy)propan-1-amine: is utilized in the synthesis of enantiopure drug-like compounds . The compound serves as a building block for creating disubstituted phenylpropan-2-amine derivatives, which are significant in the development of pharmaceuticals. These derivatives are crucial for producing drugs with high enantiomeric excess, which is vital for their efficacy and safety.
Biotechnology Research
In biotechnology, this compound is used for proteomics research . It’s involved in the study of protein interactions and functions, which can lead to the development of new therapies and diagnostic tools. The compound’s properties make it suitable for biochemical assays and as a reagent in molecular biology experiments.
Industrial Chemistry
2-(4-Isopropylphenoxy)propan-1-amine: finds applications as an organic building block in industrial chemistry . It is used in the synthesis of various chemicals that serve as intermediates for further reactions. Its role in the production of polymers, coatings, and other industrial materials is based on its reactivity and stability.
Environmental Applications
The compound’s role in environmental applications is emerging, particularly in the field of environmental remediation . It may be used in processes aimed at detoxifying and removing pollutants from the environment. Its chemical properties can be harnessed to capture harmful substances and convert them into less hazardous forms.
Analytical Chemistry
In analytical chemistry, 2-(4-Isopropylphenoxy)propan-1-amine could be used as a standard or reagent in various analytical methods . Its well-defined properties allow for its use in calibrating instruments and validating analytical procedures, ensuring accuracy and precision in chemical analysis.
Material Science Research
This compound is significant in material science research, where it contributes to the development of new materials with desirable properties . It can be used to modify the surface properties of materials, enhance their stability, or improve their interaction with other substances.
properties
IUPAC Name |
2-(4-propan-2-ylphenoxy)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-9(2)11-4-6-12(7-5-11)14-10(3)8-13/h4-7,9-10H,8,13H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVJKQKHHJPPJIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OC(C)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Isopropylphenoxy)propan-1-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Amino-(5-bromo-benzo[d]isoxazol-3-yl)-acetic acid](/img/structure/B1290131.png)
![7-Bromo-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one](/img/structure/B1290140.png)
